1-(2-Methylphenoxy)-2-propanol
Overview
Description
1-(2-Methylphenoxy)-2-propanol, also known as 2-methoxypropanol, is a versatile compound used in a wide range of scientific and laboratory experiments. It is an important component of many organic synthesis processes, and is a key component in the production of various pharmaceuticals, fragrances, and other products. In addition to its synthesis applications, 2-methoxypropanol has been studied for its biochemical and physiological effects, as well as its potential applications in various laboratory experiments.
Scientific Research Applications
Chemical Synthesis and Catalysis
"1-(2-Methylphenoxy)-2-propanol" and its derivatives have been utilized in chemical synthesis and catalysis. For instance, novel pathways for the metabolism of bisphenol A by aerobic bacteria involve oxidative skeletal rearrangements producing compounds similar to "this compound" (Spivack, Leib, & Lobos, 1994). Moreover, reactions of methylenebis with trimethylaluminum have been studied for their efficiency in catalyzing the ring-opening polymerization of lactones, showcasing the versatility of phenoxy-propanol derivatives in polymer chemistry (Chen, Ko, Huang, & Lin, 2001).
Environmental Sciences
In environmental sciences, phenoxy-propanol derivatives are examined for their behavior and impact. For instance, studies on the photodegradation of herbicides like MCPA in aqueous solutions have shown that the presence of organic compounds like phenol and 2-propanol significantly influences the degradation process, demonstrating the environmental relevance of phenoxy-propanol derivatives (Vione, Khanra, Das, Minero, Maurino, Brigante, & Mailhot, 2010).
Biological Applications
Biological applications include the study of phenoxy-propanol derivatives as anaesthetics in aquatic organisms, highlighting their potential in veterinary science and animal husbandry. The efficacy and influence of "1-phenoxy-2-propanol" on the blood profile of common carp have been studied, providing insights into its use as an effective anaesthetic (Czerniak, Gomulka, & Dągowski, 2017).
Mechanism of Action
Target of Action
It is structurally similar to phenoxy herbicides, which are known to mimic the auxin growth hormone indoleacetic acid (iaa) .
Mode of Action
When these compounds are sprayed on broad-leaf plants, they induce rapid, uncontrolled growth .
Biochemical Pathways
Phenoxy herbicides, which share structural similarities with this compound, are known to affect the pathways related to the auxin growth hormone indoleacetic acid (iaa) .
Result of Action
Phenoxy herbicides, which share structural similarities with this compound, are known to induce rapid, uncontrolled growth in broad-leaf plants .
Action Environment
It is known that environmental factors can significantly influence the action and efficacy of similar compounds .
Properties
IUPAC Name |
1-(2-methylphenoxy)propan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O2/c1-8-5-3-4-6-10(8)12-7-9(2)11/h3-6,9,11H,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISIQEWJJVXFCDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70962944 |
Source
|
| Record name | 1-(2-Methylphenoxy)propan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70962944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
4317-61-7 |
Source
|
| Record name | 1-(2-Methylphenoxy)-2-propanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4317-61-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Propanol, 1-(o-tolyloxy)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004317617 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(2-Methylphenoxy)propan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70962944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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